(5-Chloro-6-(piperazin-1-yl)pyridin-3-yl)methanol
Cat. No. B8575906
M. Wt: 227.69 g/mol
InChI Key: HPMIMOFOYHQOKW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US07582761B2
Procedure details
A mixture of 5,6-dichloro-3-pyridinemethanol (0.71 g, 4 mmol, TCI-US), piperazine (0.52 g, 6 mmol) and N,N-diisopropylethylamine (1 mL, 5.8 mmol, Aldrich) was reacted under the conditions of Example 43a to give the title compound as a light-yellow solid. MS (ESI, pos. ion) m/z: 228 (M+1).
Name
Identifiers
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REACTION_CXSMILES
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[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][OH:10])[CH:5]=[N:6][C:7]=1Cl.[NH:11]1[CH2:16][CH2:15][NH:14][CH2:13][CH2:12]1.C(N(CC)C(C)C)(C)C>>[Cl:1][C:2]1[CH:3]=[C:4]([CH2:9][OH:10])[CH:5]=[N:6][C:7]=1[N:11]1[CH2:16][CH2:15][NH:14][CH2:13][CH2:12]1
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Inputs
Step One
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Name
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|
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Quantity
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0.71 g
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Type
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reactant
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Smiles
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ClC=1C=C(C=NC1Cl)CO
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Name
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|
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Quantity
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0.52 g
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Type
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reactant
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Smiles
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N1CCNCC1
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Name
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|
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Quantity
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1 mL
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|
Type
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reactant
|
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Smiles
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C(C)(C)N(C(C)C)CC
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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was reacted under the conditions of Example 43a
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Outcomes
Product
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Name
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Type
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product
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Smiles
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ClC=1C=C(C=NC1N1CCNCC1)CO
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
